![molecular formula C22H24N4O2S B2712709 3-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-6-(phenylsulfonyl)pyridazine CAS No. 1040659-85-5](/img/structure/B2712709.png)
3-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-6-(phenylsulfonyl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-6-(phenylsulfonyl)pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyridazine derivative that has been synthesized using different methods.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Synthesis and Biological Screening : Sulfonamide and amide derivatives of piperazine, incorporating the imidazo[1,2-b]pyridazine moiety (a related structure to the specified compound), have shown promising results in antimicrobial activity. These compounds were tested against various bacteria and for antifungal and antimalarial activities (Bhatt, Kant, & Singh, 2016).
Novel Antimicrobial Agents : Novel pyridazine derivatives, including structures similar to the specified compound, have been synthesized and displayed potential as antimicrobial agents. This includes activity against gram-positive and gram-negative bacteria (Al-Kamali & Al-Hazmi, 2014).
Anticancer Applications
- Antiproliferative Activity : Derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one, a structure related to the specified compound, have been synthesized and evaluated for their antiproliferative effect against various human cancer cell lines. Some derivatives demonstrated promising activity, suggesting potential use in cancer treatment (Mallesha et al., 2012).
Anti-Diabetic and Anti-Inflammatory Applications
Anti-Diabetic Drugs : Triazolo-pyridazine-6-yl-substituted piperazines have been evaluated for their Dipeptidyl peptidase-4 (DPP-4) inhibition potentials, indicating potential use in anti-diabetic medications. The research highlights the significance of such structures in the development of new diabetic treatments (Bindu, Vijayalakshmi, & Manikandan, 2019).
Anti-Inflammatory and Analgesic Agents : Derivatives of aromatic sulfonamide, akin to the specified compound, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. This research demonstrates the potential of such compounds in treating inflammation and pain (Abbas et al., 2016).
Neuropharmacological Applications
- Central Nervous System Properties : Novel derivatives of pyridothiazine-1,1-dioxide, structurally related to the specified compound, have been prepared and shown to exhibit central nervous system effects, including analgesic action and moderate antioxidant properties. This indicates the potential use of such compounds in neuropharmacology (Malinka et al., 2002).
properties
IUPAC Name |
3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2S/c1-17-8-9-18(2)20(16-17)25-12-14-26(15-13-25)21-10-11-22(24-23-21)29(27,28)19-6-4-3-5-7-19/h3-11,16H,12-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRZHWEVADOVZOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NN=C(C=C3)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.